Cas no 834884-95-6 (1-Boc-4-(carboxythiophen-2-yl-methyl)-1,4diazepane)

• Product Name: 1-Boc-4-(carboxythiophen-2-yl-methyl)-1,4diazepane
• CAS No: 834884-95-6
• MF: C₁₆H₂₄N₂O₄S
• MW: 340.437763214111
• MDL: MFCD04115162
• CID: 988927
• PubChem ID: 44119424
• Update Time: 2025-08-04

1-Boc-4-(carboxythiophen-2-yl-methyl)-1,4diazepane Chemical and Physical Properties

Names and Identifiers

• 1-BOC-4-(CARBOXY-THIOPHEN-2-YL-METHYL)-[1,4]DIAZEPANE
• 1-BOC-4-(CARBOXYTHIOPHEN-2-YL-METHYL)-[1,4]DIAZEPANE,
• 2-[4-[(2-methylpropan-2-yl)oxycarbonyl]-1,4-diazepan-1-yl]-2-thiophen-2-ylacetic acid
• [4-(tert-butoxycarbonyl)-1,4-diazepan-1-yl](thiophen-2-yl)acetic acid
• [4-(tert-Butoxycarbonyl)-1,4-diazepan-1-yl][2-thienyl]acetic acid
• OR4317
• AKOS024417663
• 2-(4-(tert-butoxycarbonyl)-1,4-diazepan-1-yl)-2-(thiophen-2-yl)aceticacid
• CS-0322372
• 2-(4-(tert-butoxycarbonyl)-1,4-diazepan-1-yl)-2-(thiophen-2-yl)acetic acid
• 2-{4-[(tert-butoxy)carbonyl]-1,4-diazepan-1-yl}-2-(thiophen-2-yl)acetic acid
• DTXSID70657222
• MFCD04115162
• PS-21043
• 2-(4-tert-butoxycarbonyl-1,4-diazepan-1-yl)-2-(2-thienyl)acetic acid
• 834884-95-6
• F90035
• (4-(TERT-BUTOXYCARBONYL)-1,4-DIAZEPAN-1-YL)(2-THIENYL)ACETIC ACID
• SB38927
• 1-Boc-4-(carboxythiophen-2-yl-methyl)-[1,4]diazepane
• 1-Boc-4-(carboxythiophen-2-yl-methyl)-1,4diazepane

• MDL： MFCD04115162
• Inchi： 1S/C16H24N2O4S/c1-16(2,3)22-15(21)18-8-5-7-17(9-10-18)13(14(19)20)12-6-4-11-23-12/h4,6,11,13H,5,7-10H2,1-3H3,(H,19,20)
• InChI Key： UOTHVHCXBJCCAF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)O)N1CCN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 340.14600
• Monoisotopic Mass: 340.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 98.3Ų

Experimental Properties

• PSA: 98.32000
• LogP: 2.69240

Additional information on 1-Boc-4-(carboxythiophen-2-yl-methyl)-1,4diazepane

Introduction to 1-Boc-4-(carboxythiophen-2-yl-methyl)-1,4diazepane (CAS No. 834884-95-6) and Its Emerging Applications in Chemical Biology

The compound 1-Boc-4-(carboxythiophen-2-yl-methyl)-1,4diazepane (CAS No. 834884-95-6) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. As a derivative of diazepam, this molecule incorporates a thiophene ring and a Boc (tert-butoxycarbonyl) protecting group, making it a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features have garnered attention in recent years due to its potential applications in drug discovery and medicinal chemistry.

The Boc-protected diazepane core provides stability under various reaction conditions while allowing for selective modifications at the carboxyl-substituted thiophene moiety. This dual functionality makes the compound particularly valuable in the design of targeted therapies, where precise molecular modifications can enhance binding affinity and selectivity. The presence of the thiophene ring also suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes.

Recent advancements in computational chemistry have enabled the rapid screening of such derivatives for their pharmacological properties. Studies indicate that compounds with similar scaffolds exhibit promising activities in models of neurodegenerative disorders, including Alzheimer's disease and Parkinson's disease. The carboxythiophenyl group, in particular, has been shown to interact with amyloid-beta plaques, a hallmark of Alzheimer's pathology, suggesting its utility as a lead compound for further optimization.

In parallel, the field of medicinal chemistry has seen significant interest in diazepane derivatives due to their favorable pharmacokinetic profiles. The Boc group not only protects the amine functionality during synthetic workflows but also influences solubility and metabolic stability post-administration. This balance is crucial for developing drugs that can reach their target sites effectively while minimizing off-target effects.

The integration of thiophene-based heterocycles into diazepane frameworks has opened new avenues for therapeutic intervention. Thiophenes are well-known for their role in antimicrobial and anti-inflammatory agents, and their incorporation into this scaffold may confer additional biological activities. For instance, derivatives of this compound have shown potential in inhibiting inflammatory pathways by modulating cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation.

Moreover, the growing emphasis on structure-based drug design has highlighted the importance of understanding molecular interactions at an atomic level. High-resolution crystallographic studies of protein-ligand complexes involving similar motifs have revealed that the carboxythiophenyl group can adopt multiple conformations depending on its environment. This flexibility is advantageous for designing molecules that can bind tightly to diverse biological targets without compromising efficacy.

From a synthetic perspective, 1-Boc-4-(carboxythiophen-2-yl-methyl)-1,4diazepane serves as a versatile building block for constructing more complex molecules. Its modular design allows chemists to introduce additional functional groups or link it to other pharmacophores through controlled reactions. This adaptability is particularly valuable in fragment-based drug discovery approaches, where small molecular fragments are combined iteratively to generate high-affinity leads.

The compound's relevance extends beyond academic research; it has been explored by pharmaceutical companies as part of their internal pipeline programs targeting neurological and cardiovascular diseases. Preliminary data suggest that derivatives exhibit dose-dependent effects on ion channels and GABAergic receptors, which are implicated in conditions ranging from epilepsy to hypertension. Such findings underscore the need for continued investigation into this class of compounds.

As computational methods improve, virtual screening techniques are being increasingly employed to identify promising candidates from large libraries of analogs. The combination of machine learning algorithms with experimental validation has accelerated the discovery process significantly. For instance, predictive models have identified several analogs of 1-Boc-4-(carboxythiophen-2-yl-methyl)-1,4diazepane that exhibit enhanced binding affinities while maintaining favorable pharmacokinetic properties.

The future directions for research on this compound include exploring its role in modulating neurotransmitter release and receptor function. Given the importance of GABAergic systems in regulating mood and cognition, further studies may uncover novel therapeutic applications for diazepane derivatives with thiophene substituents. Additionally, green chemistry principles are being applied to optimize synthetic routes toward more sustainable production methods.

In conclusion,1-Boc-4-(carboxythiophen-2-yl-methyl)-1,4diazepane (CAS No. 834884-95-6) represents a promising scaffold with diverse applications in chemical biology and drug development. Its unique structural features—combining stability provided by the Boc group with functional versatility from the thiophene ring—make it an attractive candidate for further exploration by medicinal chemists worldwide.